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Compound of Interest

Compound Name: Heptatriacontane

CAS No.: 7194-84-5

Cat. No.: B1583076

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptatriacontane (C37H76) is a long-chain n-alkane with significant applications in various

scientific fields. Its high molecular weight and low volatility present unique challenges for

analysis. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used

analytical technique for the separation, identification, and quantification of volatile and semi-

volatile compounds such as Heptatriacontane. This document provides detailed application

notes and experimental protocols for the analysis of Heptatriacontane using GC-MS,

addressing sample preparation, chromatographic separation, and mass spectrometric

detection.

Physicochemical Properties of Heptatriacontane
A foundational understanding of Heptatriacontane's properties is crucial for method

development.
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Property Value

Chemical Formula C37H76[1][2]

Molecular Weight 521.00 g/mol [1][2]

CAS Number 7194-84-5[1][2]

Appearance Waxy Solid

Boiling Point High (exact value varies with pressure)

Solubility
Insoluble in water, soluble in non-polar organic

solvents like hexane and dichloromethane.

Experimental Protocols
Sample Preparation: Extraction of n-Alkanes from Plant
Wax
This protocol is designed for the extraction of Heptatriacontane from a complex matrix such as

plant leaves.

Materials:

Fresh or dried plant leaves

Dichloromethane (CH2Cl2), HPLC grade

Anhydrous sodium sulfate (Na2SO4)

Silica gel for column chromatography

Hexane, HPLC grade

Glass column for chromatography

Round bottom flasks

Rotary evaporator
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GC vials with inserts

Procedure:

Sample Collection and Drying: Collect fresh plant leaves and dry them at 40-50°C for 24-48

hours to remove moisture.

Extraction:

Grind the dried leaves into a fine powder.

Accurately weigh approximately 5-10 g of the powdered sample into a flask.

Add 100 mL of dichloromethane to the flask.

Extract the lipids, including n-alkanes, by immersing the whole leaves in dichloromethane.

For enhanced extraction, sonicate the mixture for 15-20 minutes or use a Soxhlet extractor

for several hours.

Filtration and Drying:

Filter the extract through a funnel with glass wool and anhydrous sodium sulfate to remove

particulate matter and residual water.

Collect the filtrate in a clean round bottom flask.

Solvent Evaporation:

Concentrate the extract to near dryness using a rotary evaporator at a temperature not

exceeding 40°C.

Fractionation (Clean-up):

Prepare a silica gel column using hexane as the mobile phase.

Dissolve the concentrated extract in a minimal amount of hexane and load it onto the

column.
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Elute the n-alkane fraction with hexane. Saturated hydrocarbons like Heptatriacontane
will elute first.

Collect the eluate containing the n-alkane fraction.

Final Concentration and Sample Preparation for GC-MS:

Evaporate the solvent from the collected fraction under a gentle stream of nitrogen.

Reconstitute the dried residue in a known volume of hexane (e.g., 1 mL).

Transfer the final solution to a GC vial for analysis.

GC-MS Instrumentation and Parameters
The following parameters are recommended for the analysis of Heptatriacontane and other

long-chain alkanes. Optimization may be required based on the specific instrument and sample

matrix.
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Parameter Recommended Setting

Gas Chromatograph Agilent 6890 or similar

Mass Spectrometer Agilent 5975 or similar

GC Column

HP-5MS (or equivalent 5% phenyl-

methylpolysiloxane), 30 m x 0.25 mm ID, 0.25

µm film thickness

Injection Mode Splitless

Injection Volume 1 µL

Injector Temperature 300°C

Carrier Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Oven Temperature Program
Initial temperature 80°C, hold for 2 min; ramp at

10°C/min to 320°C; hold for 20 min.

MS Source Temperature 230°C

MS Quadrupole Temp. 150°C

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Mass Scan Range m/z 50-600

Solvent Delay 5 min

Data Presentation and Quantitative Analysis
Identification of Heptatriacontane
Heptatriacontane is identified based on two key parameters:

Retention Time: The time it takes for the analyte to pass through the GC column. Under the

specified conditions, the retention time for Heptatriacontane will be consistent.
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Mass Spectrum: The fragmentation pattern of the molecule upon ionization. n-Alkanes

exhibit a characteristic fragmentation pattern with prominent ions at m/z 57, 71, 85, 99, etc.,

corresponding to [CnH2n+1]+ fragments.[3] The molecular ion (M+) peak for long-chain

alkanes is often weak or absent in EI-MS.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for Heptatriacontane analysis.

Parameter Value/Range Notes

Kovats Retention Index 3700 (non-polar column)[5]

A standardized measure of

retention time, useful for inter-

laboratory comparisons.

Quantifier Ion (m/z) 57

Typically the most abundant

ion in the mass spectrum of n-

alkanes.[3]

Qualifier Ions (m/z) 71, 85
Used for confirmation of the

compound's identity.[3]

Linear Dynamic Range 5 to 100 nmol (injected)
Based on data for similar long-

chain alkanes (C21-C36).[3][6]

Limit of Quantification (LOQ) ~5 nmol (injected)

Estimated based on data for

similar long-chain alkanes.[3]

[6]

Method Detection Limit (MDL)
Not established for

Heptatriacontane

For n-alkanes (C12-C35),

MDLs can range from 0.44 -

9.66 µg/kg.

Visualization of Experimental Workflow
The following diagrams illustrate the key processes in the GC-MS analysis of

Heptatriacontane.
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Caption: Experimental workflow for the GC-MS analysis of Heptatriacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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